6-Cyclopentyl-4,7-dimethyl-2-(3-methylbutyl)purino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 6-cyclopentyl-4,7-dimethyl-2-(3-methylbutyl)purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C19H27N5O2/c1-12(2)9-10-22-17(25)15-16(21(4)19(22)26)20-18-23(15)11-13(3)24(18)14-7-5-6-8-14/h11-12,14H,5-10H2,1-4H3
• InChI Key: CRVUTHXARWIOKN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2N1C4CCCC4)N(C(=O)N(C3=O)CCC(C)C)C
• Molecular Formula: C19H27N5O2
• Molecular Weight: 357.4 g/mol

Description

6-Cyclopentyl-4,7-dimethyl-2-(3-methylbutyl)purino[7,8-a]imidazole-1,3-dione, also known as CP-47,497, is a synthetic cannabinoid that was first developed in the 1980s. It is a potent agonist of the CB1 receptor, which is the primary receptor responsible for the psychoactive effects of cannabis. CP-47,497 has been used extensively in scientific research to study the effects of cannabinoids on the body and the brain.

Scientific Research Applications

• Synthesis and Properties :

  • Mesoionic imidazo[1,2-c]pyrimidine-2,7-diones, analogs of purine-2,8-dione, have been synthesized and investigated for their properties. These analogs exist predominantly in the C3-H tautomeric form and undergo hydrolytic ring-opening reactions to produce 2-(4-imidazol-idon-2-ylidenyl)acetamides, demonstrating their chemical versatility (Coburn & Taylor, 1982).

• Synthetic Routes and Derivative Synthesis :

  • Novel routes to imidazoles have been developed, demonstrating their value as intermediates in purine synthesis. This includes the preparation of derivatives not accessible by other methods, expanding the utility of compounds like 6-Cyclopentyl-4,7-dimethyl-2-(3-methylbutyl)purino[7,8-a]imidazole-1,3-dione in chemical syntheses (Edenhofer, 1975).

• Potential Pharmacological Applications :

  • Derivatives of imidazo[2,1-f]purine-2,4-dione have been synthesized and evaluated for their pharmacological properties. These derivatives, such as arylpiperazinylpropyl derivatives, have shown potential as anxiolytic and antidepressant agents, suggesting a possible application in mental health treatments (Zagórska et al., 2009).

• Antiviral and Antihypertensive Activities :

  • Synthesized derivatives of 7,8-polymethylenepurines have shown potential in antiviral and antihypertensive activities. These findings indicate the compound's relevance in developing new treatments for viral infections and hypertension (Nilov et al., 1995).

• Receptor Affinity and Enzyme Activity Studies :

  • The study of receptor affinity and enzyme activity of various derivatives, such as octahydro- and 6,7-dimethoxy-3,4-dihydro-isoquinolin-2(1H)-yl-alkyl derivatives of imidazo- and pyrimidino[2,1-f]purines, has contributed to understanding the structural features responsible for receptor and enzyme activity. This is crucial in drug design and development (Zagórska et al., 2016).